Cas no 339022-87-6 ((E)-N-[(6-{[3-(trifluoromethyl)phenyl]sulfanyl}imidazo[2,1-b][1,3]thiazol-5-yl)methylidene]hydroxylamine)

• Product Name: (E)-N-[(6-{[3-(trifluoromethyl)phenyl]sulfanyl}imidazo[2,1-b][1,3]thiazol-5-yl)methylidene]hydroxylamine
• CAS No: 339022-87-6
• MF: C₁₃H₈F₃N₃OS₂
• MW: 343.347330093384
• CID: 5745804
• PubChem ID: 9559988
• Update Time: 2023-11-11

(E)-N-[(6-{[3-(trifluoromethyl)phenyl]sulfanyl}imidazo[2,1-b][1,3]thiazol-5-yl)methylidene]hydroxylamine Chemical and Physical Properties

Names and Identifiers

• 339022-87-6
• 8D-086
• (E)-N-[(6-{[3-(trifluoromethyl)phenyl]sulfanyl}imidazo[2,1-b][1,3]thiazol-5-yl)methylidene]hydroxylamine
• (NE)-N-[[6-[3-(trifluoromethyl)phenyl]sulfanylimidazo[2,1-b][1,3]thiazol-5-yl]methylidene]hydroxylamine
• 6-{[3-(trifluoromethyl)phenyl]sulfanyl}imidazo[2,1-b][1,3]thiazole-5-carbaldehyde oxime
• AKOS005100337
• 6-([3-(TRIFLUOROMETHYL)PHENYL]SULFANYL)IMIDAZO[2,1-B][1,3]THIAZOLE-5-CARBALDEHYDE OXIME
• Imidazo[2,1-b]thiazole-5-carboxaldehyde, 6-[[3-(trifluoromethyl)phenyl]thio]-, oxime

• Inchi： 1S/C13H8F3N3OS2/c14-13(15,16)8-2-1-3-9(6-8)22-11-10(7-17-20)19-4-5-21-12(19)18-11/h1-7,20H/b17-7+
• InChI Key： ZUTXARPSTYPXJO-REZTVBANSA-N
• SMILES： S(C1=CC=CC(C(F)(F)F)=C1)C1=C(/C=N/O)N2C=CSC2=N1

Computed Properties

• Exact Mass: 343.00608872g/mol
• Monoisotopic Mass: 343.00608872g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 103Ų

Experimental Properties

• Density: 1.58±0.1 g/cm3(Predicted)
• pka: 9.84±0.30(Predicted)